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Compound of Interest

Compound Name: 5-Fluoro-d-tryptophan

Cat. No.: B1331624 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-Fluoro-D-tryptophan

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling guidelines for 5-Fluoro-D-
tryptophan, a fluorinated analog of the amino acid tryptophan. Its unique properties make it a

valuable tool in various research and development applications, including protein engineering,

NMR studies, and as a building block in peptide synthesis.[1][2] Adherence to strict safety

protocols is essential when working with this compound to mitigate potential risks.
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Identifier Value

IUPAC Name
(2R)-2-amino-3-(5-fluoro-1H-indol-3-

yl)propanoic acid[3]

Synonyms
D-5-fluorotryptophan, (R)-2-amino-3-(5-fluoro-

1H-indol-3-yl)propanoic acid[3]

CAS Number 97749-24-1[3]

Molecular Formula C₁₁H₁₁FN₂O₂[3][4]

Molecular Weight 222.22 g/mol [3]

Appearance
Slightly off-white to brown powder or crystals[5]

[6]

Hazard Identification and Classification
5-Fluoro-D-tryptophan is classified as a hazardous substance.[7] The following table

summarizes its classification according to the Globally Harmonized System (GHS).

GHS Classification Data

Pictogram GHS07 (Exclamation Mark)[4]

Signal Word Warning[4][8]

Hazard Statements

H302: Harmful if swallowed.[4] H315: Causes

skin irritation.[4][8][9] H319: Causes serious eye

irritation.[4][8][9] H335: May cause respiratory

irritation.[4][8][9]

Precautionary Statements

Prevention: P261, P264, P270, P271, P280[4]

[10] Response: P302+P352, P304+P340,

P305+P351+P338, P319, P321, P332+P317,

P337+P317, P362+P364[4][8] Storage:

P403+P233, P405[4][8] Disposal: P501[4][8]
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A summary of the key physical and chemical properties is provided below.

Property Value

Melting Point 265-280 °C[5]

Storage Temperature 2-8°C[6]

Solubility

No quantitative data available, but generally

requires careful solubilization for experimental

use.

Stability
Stable under normal handling and storage

conditions.[4][11]

Incompatible Materials Strong oxidizing agents.[4][11]

Hazardous Decomposition

Under fire conditions, may produce nitrogen

oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO₂).[11]

Experimental Protocols and Handling Procedures
Safe handling of 5-Fluoro-D-tryptophan requires adherence to good laboratory practices and

the specific protocols outlined below.

Engineering Controls and General Hygiene
Ventilation: Always handle the solid form of this compound in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation of dust.[4][7]

Emergency Equipment: Ensure that emergency eye wash fountains and safety showers are

readily available in the immediate vicinity of any potential exposure.[4]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[4][10] Wash

hands thoroughly after handling and before breaks.[4][11]

Personal Protective Equipment (PPE)
The following table outlines the recommended PPE for handling 5-Fluoro-D-tryptophan.
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Body Part Protection
Specifications and
Rationale

Eyes/Face

Safety glasses with side-

shields or chemical goggles. A

face shield may be required if

there is a splash hazard.

Must conform to EN 166 (EU)

or OSHA 29 CFR 1910.133

(US) standards to protect

against dust and splashes.[4]

[7][8]

Skin/Hands
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Gloves must be inspected

before use and removed using

the proper technique to avoid

skin contact. Dispose of

contaminated gloves after use.

[4][5][7]

Body Protective lab coat.

A buttoned lab coat should be

worn to protect skin and

personal clothing from

contamination.[4][7]

Respiratory
NIOSH (US) or CEN (EU)

approved respirator.

Required when engineering

controls are insufficient or

during large-scale handling. A

full-face particle respirator

(N100 or P3) is recommended.

[4][5][7]

Protocol for Weighing and Preparing Solutions
Preparation: Don the appropriate PPE as specified in the table above. Ensure the chemical

fume hood is operational.

Weighing: To minimize dust generation, weigh the compound using a tared, sealed container.

[7] For maximum product recovery from the original vial, centrifuge it briefly before removing

the cap.[7]

Solubilization: Add the desired solvent slowly to the container with the weighed compound. If

necessary, use sonication or vortexing to aid dissolution.
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Transfer: Carefully transfer the solution to the experimental vessel.

Cleanup: Clean all weighing equipment and the work surface thoroughly. Dispose of any

contaminated materials (e.g., weigh boats, pipette tips) in a designated hazardous waste

container.

Emergency and First-Aid Procedures
Immediate action is critical in the event of exposure. The following table provides first-aid

measures.

Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult

or has stopped, provide artificial respiration.

Seek immediate medical attention.[4][8]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek immediate medical advice.[4][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention.[4][10]

Storage and Disposal
Storage: Store in a cool (2-8°C), dry, and well-ventilated area.[6] Keep the container tightly

closed to prevent moisture absorption and contamination.[4][7] Store locked up and away

from incompatible materials like strong oxidizing agents.[4][8][11]
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Disposal: Dispose of the compound and its container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[4] Do not allow the chemical to enter

drains or public waters.[4]

Visualized Workflows and Relationships
The following diagrams illustrate key safety workflows and logical relationships for handling 5-
Fluoro-D-tryptophan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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